N-methyl-N-[(3-methyl-2-thienyl)methyl]-3-(1,2-oxazinan-2-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-N-[(3-methyl-2-thienyl)methyl]-3-(1,2-oxazinan-2-yl)propanamide, commonly known as MTTP, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. MTTP is a synthetic compound that belongs to the class of thienylmethylpiperazine derivatives. The compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of MTTP is not fully understood. However, it is believed that the compound acts as a modulator of the GABAergic system, which is involved in the regulation of anxiety, depression, and seizure activity. MTTP has been shown to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission.
Biochemical and Physiological Effects:
MTTP has been shown to have a number of biochemical and physiological effects. The compound has been shown to reduce anxiety and depression-like behavior in animal models. MTTP has also been shown to exhibit anticonvulsant activity and to reduce neuropathic pain. Additionally, MTTP has been shown to enhance cognitive function and to improve memory retention.
Advantages and Limitations for Lab Experiments
MTTP has a number of advantages for use in lab experiments. The compound is relatively easy to synthesize and is readily available. Additionally, MTTP has been extensively studied and its mechanism of action is well understood. However, there are some limitations to the use of MTTP in lab experiments. The compound has a relatively short half-life, which may limit its effectiveness in certain experimental settings. Additionally, the potential for side effects and toxicity must be carefully considered when using MTTP in lab experiments.
Future Directions
There are several future directions for research on MTTP. One potential area of investigation is the use of the compound in the treatment of drug addiction and withdrawal symptoms. Additionally, further research is needed to fully understand the mechanism of action of MTTP and its potential therapeutic applications. Finally, the development of new synthetic analogs of MTTP may lead to the discovery of compounds with even greater therapeutic potential.
Synthesis Methods
MTTP can be synthesized using a multi-step procedure that involves the reaction of 3-methyl-2-thienylmethylamine with 3-(1,2-oxazinan-2-yl)propanoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with N-methylmorpholine to yield the final product, MTTP. The synthesis of MTTP is a relatively straightforward process and can be performed on a large scale.
Scientific Research Applications
MTTP has been extensively studied for its potential therapeutic applications. The compound has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant properties in animal models. MTTP has also been investigated for its potential use in the treatment of neuropathic pain and as a cognitive enhancer. Additionally, MTTP has been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.
properties
IUPAC Name |
N-methyl-N-[(3-methylthiophen-2-yl)methyl]-3-(oxazinan-2-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2S/c1-12-6-10-19-13(12)11-15(2)14(17)5-8-16-7-3-4-9-18-16/h6,10H,3-5,7-9,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMXVUZVCRAVNSV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)CN(C)C(=O)CCN2CCCCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.